Cas no 31891-08-4 (Isopropyl 2-aminothiophene-3-carboxylate)

31891-08-4 structure
Product Name:Isopropyl 2-aminothiophene-3-carboxylate
CAS No:31891-08-4
Molecular Formula:C8H11NO2S
Molecular Weight:185.24344
MDL:MFCD03422703
CID:1070694
PubChem ID:4512126
Isopropyl 2-aminothiophene-3-carboxylate Properties
Names and Identifiers
-
- Isopropyl 2-aminothiophene-3-carboxylate
- AC1NCID4
- ALBB-002019
- BBL016877
- CTK6B0564
- MolPort-000-887-083
- SBB030262
- STK436412
- SureCN7799474
- MFCD03422703
- isopropyl 2-aminothiophene-3-carboxylate
- isopropyl2-aminothiophene-3-carboxylate
- CS-0316191
- SCHEMBL7799474
- DTXSID20403837
- isopropyl 2-aminothiophene-3-carboxylate(SALTDATA: FREE)
- AKOS000305089
- propan-2-yl 2-aminothiophene-3-carboxylate
- VS-05650
- 31891-08-4
-
- MDL: MFCD03422703
- InChIKey: XDZGFDGFDORWCN-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H11NO2S/c1-5(2)11-8(10)6-3-4-12-7(6)9/h3-5H,9H2,1-2H3
- SMILES: CC(C)OC(=O)C1=C(N)SC=C1
Computed Properties
- Exact Mass: 185.05104977g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 185.05104977g/mol
- Heavy Atom Count: 12
- Complexity: 172
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 80.6Ų
Isopropyl 2-aminothiophene-3-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00C96K-1g |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95% | 1g |
$214.00 | 2025-02-26 | |
A2B Chem LLC | AF70972-1g |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95% | 1g |
$214.00 | 2024-04-20 | |
abcr | AB267464-1 g |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 1g |
€367.20 | 2023-04-26 | ||
Ambeed | A406921-1g |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95+% | 1g |
$252.0 | ||
Chemenu | CM113862-1g |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95% | 1g |
$240 | 2021-08-06 | |
eNovation Chemicals LLC | Y1253085-1g |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95% | 1g |
$320 | 2024-06-06 | |
Matrix Scientific | 029255-500mg |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 500mg |
$220.00 | 2023-09-06 | ||
TRC | I822455-50mg |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 50mg |
$ 70.00 | 2022-06-04 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1386861-250mg |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95+% | 250mg |
¥1728.00 | 2024-08-02 | |
SHENG KE LU SI SHENG WU JI SHU | sc-328001-500 mg |
Isopropyl 2-aminothiophene-3-carboxylate, |
31891-08-4 | 500MG |
¥2,031.00 | 2023-07-11 |
Isopropyl 2-aminothiophene-3-carboxylate Related Literature
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Yuki Shimizu,Yoshiaki Shoji,Daisuke Hashizume,Yuuya Nagata,Takanori Fukushima Chem. Commun., 2018,54, 12314-12317
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Juan Chen,Xuetao Luo Inorg. Chem. Front., 2020,7, 4794-4794
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Weiguang Zhu,Guoqing Xin,Yiping Wang,Xin Min,Tiankai Yao,Wenqian Xu,Minghao Fang,Jian Shi,Jie Lian J. Mater. Chem. A, 2018,6, 2577-2584
-
Wenli Yang,J. Zarate-Medina,Stanko R. Brankovic,José M. Herrera Ramírez CrystEngComm, 2018,20, 3505-3511
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5. Front cover
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Siglinda Perathoner,Wei Chu,Gabriele Centi,Yuefeng Liu Chem. Soc. Rev., 2023,52, 3627-3662
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Kentaro Iwasaki,Dennis P. Arnold Chem. Commun., 2007, 2046-2047
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Tamis Darbre,Miguel Machuqueiro Chem. Commun., 2003, 1090-1091
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X. Jiang,W. Shan,N. Desbois,V. Quesneau,S. Brandès,W. R. Osterloh,V. Blondeau-Patissier,C. P. Gros,K. M. Kadish New J. Chem., 2018,42, 8220-8229
-
Yong Yao,Yang Wang,Feihe Huang Chem. Sci., 2014,5, 4312-4316
Recommended suppliers
Amadis Chemical Company Limited
(CAS:31891-08-4)Isopropyl 2-aminothiophene-3-carboxylate

Purity:99%
Quantity:1g
Price($):227.0